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Introduction

(R)-selisistat, also known as (R)-EX-527, is the R-enantiomer of selisistat. Selisistat is a potent
and selective inhibitor of Sirtuin 1 (SIRT1), a NAD+-dependent deacetylase.[1][2][3] SIRT1 is a
key regulator in various cellular processes, including stress responses, metabolism, and gene
expression, through the deacetylation of numerous protein substrates like p53, FOXO, and
PGC-10.[4] While the (S)-enantiomer is the biologically active inhibitor of SIRT1, the (R)-
enantiomer is often used as a negative control in experiments.[5] Proper dissolution and
handling of (R)-selisistat are critical for accurate and reproducible experimental results in cell
culture applications. These application notes provide detailed protocols for the preparation of
(R)-selisistat solutions for use in in vitro studies.

Data Presentation: Solubility of (R)-Selisistat

The solubility of (R)-selisistat in common solvents is summarized below. It is important to note
that using fresh, anhydrous solvents is crucial, as hygroscopic solvents like DMSO can
significantly impact solubility.
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. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Ultrasonic treatment
may be needed to
achieve this
DMSO > 100 mg/mL 402.07 mM ] )
concentration. It is
recommended to use
newly opened DMSO.
Ultrasonic treatment is
Ethanol 10 mg/mL 40.21 mM recommended to aid
dissolution.
Water Insoluble

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO

This protocol describes the preparation of a 100 mM (R)-selisistat stock solution in DMSO.

Materials:

(R)-selisistat powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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» Weighing: Accurately weigh the desired amount of (R)-selisistat powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, weigh out
24.87 mg of (R)-selisistat (Molecular Weight: 248.71 g/mol ).

e Solvent Addition: Add the calculated volume of sterile DMSO to the tube. For the example
above, add 1 mL of DMSO.

» Dissolution: Vortex the solution vigorously for 1-2 minutes to dissolve the compound. If the
compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10
minutes. Visually inspect the solution to ensure it is clear and free of particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
up to one year or at -80°C for up to two years.

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol outlines the dilution of the high-concentration stock solution to a final working
concentration in cell culture medium. The final concentration of DMSO in the culture medium
should be kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity.

Materials:

» (R)-selisistat stock solution (e.g., 100 mM in DMSO)
» Sterile, pre-warmed cell culture medium

o Sterile serological pipettes and pipette tips
Procedure:

o Calculate Dilution: Determine the volume of stock solution needed to achieve the desired
final concentration in your cell culture experiment. For example, to prepare 10 mL of cell
culture medium with a final (R)-selisistat concentration of 10 uM:

o Use the formula: C1V1 = C2V2
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o (100 mM) * V1 = (10 pM) * (10 mL)
o (100,000 pM) * V1 = (10 pM) * (10,000 pL)
o V1 = (10 * 10,000) / 100,000 = 1 pL

o Serial Dilution (Recommended): To ensure accurate pipetting of small volumes, it is
recommended to perform a serial dilution.

o Step A (Intermediate Dilution): Prepare an intermediate dilution by adding 1 pL of the 100
mM stock solution to 999 L of sterile cell culture medium to get a 100 uM solution. Mix
well by gentle pipetting.

o Step B (Final Dilution): Add 1 mL of the 100 puM intermediate solution to 9 mL of pre-
warmed cell culture medium to achieve the final 10 uM concentration.

« Direct Dilution (for larger volumes): If preparing a larger volume of medium, direct dilution
may be feasible. For the example above, add 1 pL of the 100 mM stock solution directly to
10 mL of cell culture medium.

o Mixing and Application: Gently mix the medium containing (R)-selisistat by swirling or
inverting the tube/flask. Add the medicated medium to your cells as per your experimental
design.

o Control Group: Prepare a vehicle control by adding the same final concentration of DMSO to
the cell culture medium without (R)-selisistat.

Mandatory Visualizations

(R)-Selisistat Stock and Working Solution Preparation
Workflow
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Workflow for (R)-Selisistat Solution Preparation

~

[Stock Solution Preparation

[Weigh (R)-selisistat PowdeD
Add Sterile DMSO

Vortex / Sonicate to Dissolve

:

Aliquot into Single-Use Tubes

[Store at -20°C or -80"9

- T J

/Working Soluition Preparation\

Ghaw Stock Solution AquuoD

Prepare Intermediate Dilution
in Culture Medium

:

Prepare Final Dilution
in Culture Medium

Add to Cell Culture

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Simplified SIRT1 Inhibition Pathway

Acetylated Substrate
(e.g., p53, Histones)

~o Deacetylates

Geacetylated Substratej

Altered Gene Expression
& Cellular Processes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Biochemical mechanism and biological effects of the inhibition of silent information
regulator 1 (SIRT1) by EX-527 (SEN0014196 or selisistat) - PMC [pmc.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [Dissolving (R)-Selisistat for Cell Culture: Application
Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680143/docs#dissolving-r-selisistat-for-cell-culture-
application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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